Cas no 2138115-13-4 (1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2138115-13-4
• MF: C₉H₁₅ClO₄S₂
• MW: 286.795999765396
• CID: 6594854
• PubChem ID: 165495689
• Update Time: 2025-10-30

1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride
• 2138115-13-4
• EN300-1142866
• 1-[2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C9H15ClO4S2/c10-16(13,14)9(4-5-9)3-1-8-2-6-15(11,12)7-8/h8H,1-7H2
• InChI Key： LACZONDAYZBGDK-UHFFFAOYSA-N
• SMILES： ClS(C1(CCC2CCS(C2)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 286.0100290g/mol
• Monoisotopic Mass: 286.0100290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų

Additional information on 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2138115-13-4)

The compound 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2138115-13-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropane ring and a thiolane moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride is its reactivity as a sulfonating agent. This property allows it to introduce sulfonyl groups into target molecules, a critical step in the synthesis of sulfonamides and other sulfur-containing compounds. The presence of the dioxo-thiolane group enhances its stability and selectivity, making it a preferred choice for precise chemical transformations.

In recent years, the demand for high-purity sulfonyl chlorides like CAS No. 2138115-13-4 has surged, driven by advancements in bioconjugation and click chemistry. These techniques are widely used in proteomics and drug delivery systems, where the ability to modify biomolecules with sulfonyl groups is essential. The compound's compatibility with aqueous and organic solvents further broadens its utility in diverse experimental conditions.

Another area of growing interest is the role of sulfonyl chlorides in green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce energy consumption. 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride is being studied for its potential in catalytic processes and atom-efficient reactions, aligning with global sustainability goals.

The compound's structural complexity also makes it a subject of computational chemistry studies. Molecular modeling and density functional theory (DFT) calculations are employed to predict its reactivity and optimize synthetic pathways. Such insights are invaluable for accelerating the development of new therapeutic agents and functional materials.

From a commercial perspective, CAS No. 2138115-13-4 is gaining traction in the fine chemicals market. Suppliers are focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical industries. Quality control measures, such as HPLC and NMR analysis, ensure the compound meets stringent purity standards for research and industrial applications.

In summary, 1-2-(1,1-dioxo-1lambda6-thiolan-3-yl)ethylcyclopropane-1-sulfonyl chloride represents a versatile and high-value chemical with broad implications for modern science. Its integration into cutting-edge research areas like bioconjugation, green chemistry, and drug discovery underscores its importance in advancing scientific and industrial innovation.